1-(2-Methoxy-ethyl)-4-(2-methyl-4-nitro-phenyl)-piperazine

• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-4-(2-methyl-4-nitrophenyl)piperazine
• InChI: InChI=1S/C14H21N3O3/c1-12-11-13(17(18)19)3-4-14(12)16-7-5-15(6-8-16)9-10-20-2/h3-4,11H,5-10H2,1-2H3
• InChI Key: BYMLOZILWXPQBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])N2CCN(CC2)CCOC

Description

1-(2-Methoxy-ethyl)-4-(2-methyl-4-nitro-phenyl)-piperazine is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.95 g (6.06 mmol) 2-fluoro-5-nitrotoluene and 0.99 g (6.67 mmol) 1-(2-methoxyethyl)piperazine in 10 ml dimethylacetamide is stirred at 120° C. for 20 h. After that the reaction mixture is poured on water and extracted 3× with EtOAc. The combined organic layers are washed with water and saturated NaCl solution, dried over MgSO4, filtered and the filtrate is concentrated in vacuo. The residue is purified by chromatography (silicagel, EtOAc) to afford the title compound as an oil.